Cas no 32573-57-2 (bis(3-acetyl-6-methyl-2h-pyran-2,4(3h)-dionato) zinc dihydrate)

bis(3-acetyl-6-methyl-2h-pyran-2,4(3h)-dionato) zinc dihydrate structure
32573-57-2 structure
Product Name:bis(3-acetyl-6-methyl-2h-pyran-2,4(3h)-dionato) zinc dihydrate
CAS No:32573-57-2
MF:C16H16O8Zn
MW:401.702442169189
CID:917045
PubChem ID:75124236
Update Time:2025-04-19

bis(3-acetyl-6-methyl-2h-pyran-2,4(3h)-dionato) zinc dihydrate Chemical and Physical Properties

Names and Identifiers

    • bis(3-acetyl-6-methyl-2h-pyran-2,4(3h)-dionato) zinc dihydrate
    • bis(3-acetyl-6-methyl-2H-pyran-2,4(3H)-dionato-O3,O4)zinc
    • 32573-57-2
    • 3-acetyl-4-hydroxy-6-methylidene-3H-pyran-2-one;zinc
    • EINECS 251-103-4
    • Inchi: 1S/2C8H8O4.Zn/c2*1-4-3-6(10)7(5(2)9)8(11)12-4;/h2*3,7,10H,1H2,2H3;
    • InChI Key: TWGSESOUDGCDKQ-UHFFFAOYSA-N
    • SMILES: [Zn].OC1=CC(=C)OC(C1C(C)=O)=O.OC1=CC(=C)OC(C1C(C)=O)=O

Computed Properties

  • Exact Mass: 434.01900
  • Monoisotopic Mass: 400.013659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 641
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Color/Form: Not determined
  • PSA: 123.66000
  • LogP: 1.12270
  • Solubility: Not determined

bis(3-acetyl-6-methyl-2h-pyran-2,4(3h)-dionato) zinc dihydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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